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Introduction

AGI-12026 is a potent, brain-penetrant, dual inhibitor of mutant isocitrate dehydrogenase 1
(IDH1) and 2 (IDH2) enzymes.[1][2] Mutations in IDH1 and IDH2 are frequently observed in
several cancers, including glioma and acute myeloid leukemia (AML). These mutations lead to
the neomorphic production of the oncometabolite D-2-hydroxyglutarate (2-HG), which plays a
crucial role in tumorigenesis through epigenetic dysregulation. AGI-12026 acts as an allosteric
inhibitor, targeting the mutant forms of these enzymes and thereby reducing 2-HG levels.
These application notes provide an overview of AGI-12026, including supplier and purchasing
information, biochemical and cellular activity, and detailed protocols for its use in research
settings.

Supplier and Purchasing Information

AGI-12026, also known as AGI-026, is available from several chemical suppliers for research
purposes. The following table summarizes the available information. Researchers should verify
the purity and specifications with the supplier before ordering.
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. Catalog CAS Molecular Molecular .
Supplier . Purity
Number Number Formula Weight
>98%
MedChemEx 1446501-77- (Typically
HY-121736 CisHisFeN7 443.35 g/mol -
press 4 specified on
CoA)
1446501-77- B
BLD Pharm BD117709 4 CisHisFsN7 443.35 g/mol Not specified
1446501-77- B
AChemBlock  AC-2416 4 CisHisFsN7 443.35 g/mol Not specified

Note: Availability and specifications are subject to change. Please consult the supplier's
website for the most current information.

Quantitative Data

AGI-12026 has been characterized for its inhibitory activity against various mutant IDH1 and
IDH2 enzymes. The following table summarizes its potency from biochemical assays.

Enzyme Assay Type ICs0 (NM)
IDH1-R132H/WT Heterodimer Biochemical 16
IDH2-R140Q Homodimer Biochemical 19
IDH2-R172K Homodimer Biochemical 45

Data extracted from Konteatis Z, et al. ACS Med Chem Lett. 2020.[1]

Signaling Pathway

Mutant IDH1 and IDH2 enzymes convert a-ketoglutarate (a-KG) to the oncometabolite 2-
hydroxyglutarate (2-HG). High levels of 2-HG competitively inhibit a-KG-dependent
dioxygenases, including histone and DNA demethylases (e.g., TET?2). This leads to widespread
hypermethylation of DNA and histones, resulting in altered gene expression and a block in
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cellular differentiation, which are key events in tumorigenesis. AGI-12026, by inhibiting mutant
IDH1 and IDH2, reduces the production of 2-HG, thereby restoring the function of these
dioxygenases and promoting cellular differentiation.
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Treatment with AGI-12026
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Prepare AGI-12026 serial dilutions

:

Add compound to 384-well plate

4

[Add mutant IDH1/2 enzyme)
Incubate for 15 min

Grepare NADPH and a-KG substrate solutioa

:

Add substrate solution to initiate reaction

:

Add diaphorase/resazurin detection solution

Incubate for 30-60 min

Glleasure fluorescence (Ex/Em: 530/590 an

[Calculate % inhibition and ICSCD

Prepare IDH1-mutant glioma cells

'

Intracranially inject cells into mice

;

Gllow tumor establishment (7-14 daysD
;

Gandomize mice into treatment groupa
;

E’\dminister AGI-12026 or vehicle daila
;

G/Ionitor tumor growth and animal heaItD
;

Gndpoint: Euthanize and collect tissues]
;

Gnalyze tumor size and 2-HG Ievels]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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Contact our Ph.D. Support Team for a compatibility check
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